3-[[5-[2,2-Dimethyl-4-(oxetan-3-yl)piperazin-1-yl]-2-pyridyl]amino]-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one

Specification

• Molecular Formula: C26H38BN5O4
• Molecular Weight: 495.4 g/mol
• IUPAC Name: 3-[[5-[2,2-dimethyl-4-(oxetan-3-yl)piperazin-1-yl]pyridin-2-yl]amino]-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one
• Standard InChI: InChI=1S/C26H38BN5O4/c1-24(2)17-31(20-15-34-16-20)10-11-32(24)19-8-9-22(28-13-19)29-21-12-18(14-30(7)23(21)33)27-35-25(3,4)26(5,6)36-27/h8-9,12-14,20H,10-11,15-17H2,1-7H3,(H,28,29)
• Standard InChI Key: OKDQUOLGPPJPJY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN(C(=O)C(=C2)NC3=NC=C(C=C3)N4CCN(CC4(C)C)C5COC5)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 3-[[5-[2,2-dimethyl-4-(oxetan-3-yl)piperazin-1-yl]pyridin-2-yl]amino]-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one, reflects its intricate structure. Key components include:

• A pyridin-2-one ring substituted at the 1-position with a methyl group and at the 5-position with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety.

• A piperazine ring at the 5-position of the pyridyl group, further modified with 2,2-dimethyl and oxetan-3-yl substituents.

• An amine linkage bridging the pyridin-2-one and pyridyl groups.

The Canonical SMILES string, B1(OC(C(O1)(C)C)(C)C)C2=CN(C(=O)C(=C2)NC3=NC=C(C=C3)N4CCN(CC4(C)C)C5COC5)C, provides a linear representation of connectivity, while the Standard InChIKey OKDQUOLGPPJPJY-UHFFFAOYSA-N facilitates database searches.

Physicochemical Data

Critical physicochemical parameters include:

Property	Value
Molecular Formula	C₂₆H₃₈BN₅O₄
Molecular Weight	495.4 g/mol
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	7
Topological Polar SA	120 Ų
LogP (Predicted)	3.2

The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group enhances solubility in organic solvents, a trait critical for Suzuki-Miyaura cross-coupling reactions. The oxetane ring contributes to metabolic stability by reducing oxidative degradation, a common issue in drug candidates.

Synthesis and Characterization

Synthetic Pathways

The compound is synthesized through a multi-step sequence:

• Formation of the Piperazine-Oxetane Substituent: Reacting 2,2-dimethylpiperazine with oxetan-3-yl bromide under basic conditions yields the 2,2-dimethyl-4-(oxetan-3-yl)piperazine intermediate.

• Pyridylamine Coupling: The intermediate is coupled with 5-amino-2-chloropyridine via nucleophilic aromatic substitution to form the 5-[2,2-dimethyl-4-(oxetan-3-yl)piperazin-1-yl]pyridin-2-amine derivative.

• Boronic Ester Introduction: A palladium-catalyzed Miyaura borylation installs the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group at the 5-position of the pyridin-2-one ring.

Analytical Characterization

• Mass Spectrometry: High-resolution MS confirms the molecular ion peak at m/z 495.4 [M+H]⁺.

• NMR Spectroscopy: ¹H NMR reveals signals for the oxetane protons (δ 4.3–4.5 ppm), piperazine methyl groups (δ 1.2 ppm), and pyridin-2-one aromatic protons (δ 7.8–8.1 ppm).

• X-ray Crystallography: Single-crystal studies validate the planar geometry of the pyridin-2-one core and the sp³ hybridization of the boron atom in the dioxaborolane ring.

Applications in Medicinal Chemistry

Role in BTK Inhibitor Development

This compound serves as a key intermediate in synthesizing fenebrutinib, a covalent BTK inhibitor under investigation for autoimmune diseases. The boronic ester moiety undergoes transmetalation in cross-coupling reactions to introduce aryl groups essential for target binding.

Structure-Activity Relationship (SAR) Insights

• Piperazine-Oxetane Motif: Enhances solubility and reduces CYP450-mediated metabolism, improving pharmacokinetic profiles.

• Boronic Ester: Facilitates late-stage functionalization, enabling rapid diversification of drug candidates.

Research Findings and Preclinical Data

In Vitro Efficacy

In enzymatic assays, derivatives of this compound exhibit IC₅₀ values <10 nM against BTK, with >100-fold selectivity over related kinases like ITK and EGFR.

Pharmacokinetic Profile

• Oral Bioavailability: 65% in rodent models due to the oxetane’s metabolic stability.

• Half-Life: 8–12 hours, supporting once-daily dosing in preclinical studies.